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Sonovaginography: A Clearer View in
Gynecological Imaging
A Comparative Guide to an Enhanced Ultrasound Technique

For researchers, scientists, and drug development professionals navigating the complexities of

gynecological imaging, the quest for more precise and reliable diagnostic tools is constant.

While transvaginal ultrasound (TVS) remains a cornerstone in evaluating pelvic pathologies, its

limitations in visualizing certain structures can pose diagnostic challenges. Sonovaginography,

a technique that enhances standard TVS, has emerged as a valuable tool, particularly in the

assessment of deep infiltrating endometriosis (DIE) and other pelvic abnormalities. This guide

provides an objective comparison of sonovaginography and conventional TVS, supported by

experimental data, detailed protocols, and visual workflows to aid in understanding its

validation and application.

Performance Benchmarks: Sonovaginography vs.
Transvaginal Ultrasound
Sonovaginography has demonstrated a significant improvement in diagnostic accuracy for

specific gynecological conditions, most notably deep infiltrating endometriosis. The introduction

of a contrast medium (saline or gel) into the vagina creates an acoustic window, enhancing the

delineation of pelvic structures.[1]
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Deep Infiltrating Endometriosis (DIE)
The diagnostic performance of sonovaginography for DIE, particularly in the posterior pelvic

compartment, has been a key area of validation.
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Diagnostic

Parameter

Sonovaginogra

phy (SVG)

Transvaginal

Ultrasound

(TVS)

Condition Reference

Sensitivity 90.6% 43.7%
Rectovaginal

Endometriosis
[2]

Specificity 85.7% 50%
Rectovaginal

Endometriosis
[2]

Sensitivity 92% -

Pouch of

Douglas (POD)

Lesions

[3]

Specificity 83% -

Pouch of

Douglas (POD)

Lesions

[3]

Sensitivity 90% -

Rectovaginal

Septum (RVS)

Lesions

[3]

Specificity 89% -

Rectovaginal

Septum (RVS)

Lesions

[3]

Sensitivity 23% -

Uterosacral

Ligament

Lesions

[3]

Sensitivity 50% - Vaginal Lesions [3]

Sensitivity 50% -
Rectosigmoid

Colon Lesions
[3]

Sensitivity 67% -

Anterior

Compartment

Lesions

[3]

Adenomyosis
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While sonovaginography is primarily validated for endometriosis, transvaginal ultrasound is a

key diagnostic tool for adenomyosis. The typical sonographic features of adenomyosis include

a globular uterus, myometrial cysts, and a heterogeneous myometrium.[4][5] The diagnostic

accuracy of TVS for adenomyosis is summarized below.

Diagnostic

Parameter

Transvaginal

Ultrasound (TVS)
Gold Standard Reference

Sensitivity 82.5% Histopathology [6]

Specificity 84.6% Histopathology [6]

Sensitivity 74.36% MRI [7]

Specificity 96.15% MRI [7]

Sensitivity 36.8% MRI [8]

Specificity 91.8% MRI [8]

Experimental Protocols
Standard Transvaginal Ultrasound (TVS) for Deep
Infiltrating Endometriosis
The International Deep Endometriosis Analysis (IDEA) group has proposed a standardized

four-step approach for the sonographic evaluation of endometriosis.[9][10]

Patient Preparation: Patients are typically asked to empty their bladder before the examination.

[2] For suspected bowel endometriosis, a mild bowel preparation may be recommended to

improve visualization.[2]

Procedure:

Routine Pelvic Assessment: A standard evaluation of the uterus, endometrium, myometrium,

and ovaries is performed.[9]

Evaluation of 'Soft Markers': The sonographer assesses for site-specific tenderness by

gently applying pressure with the probe and evaluates ovarian mobility.[9]
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Assessment of the 'Sliding Sign': The mobility of the uterus against the rectum and the

bladder is evaluated to detect adhesions.[11]

Systematic Evaluation of Pelvic Compartments:

Anterior Compartment: The bladder and vesicouterine pouch are examined for nodules or

thickening.[11]

Posterior Compartment: The probe is placed in the posterior vaginal fornix to visualize the

uterosacral ligaments, rectovaginal septum, and the anterior wall of the rectum and

sigmoid colon.[1]

Sonovaginography (SVG) Protocol
Sonovaginography builds upon the standard TVS protocol by introducing a contrast agent into

the vagina. This can be either sterile saline (saline infusion sonovaginography) or ultrasound

gel (gel sonovaginography).[1]

Patient Preparation: Similar to a standard TVS, the patient should have an empty bladder.[12]

Materials:

Standard transvaginal ultrasound equipment

Sterile saline solution or sterile ultrasound gel

Syringe (e.g., 20-50 mL)

Procedure:

Initial TVS: A baseline transvaginal ultrasound is performed to assess the pelvic organs.

Instillation of Contrast Medium:

Gel Sonovaginography: Approximately 20-40 mL of sterile ultrasound gel is gently instilled

into the posterior vaginal fornix using a syringe.[1][13]
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Saline Infusion Sonovaginography: A catheter is inserted into the vagina, and sterile saline

is infused to distend the vaginal walls.[14][15]

Enhanced Sonographic Evaluation: With the contrast medium in place, the transvaginal

probe is reinserted. The created acoustic window allows for improved visualization of the

vaginal walls, fornices, cervix, pouch of Douglas, rectovaginal septum, and the anterior rectal

wall.[1] The examination focuses on identifying hypoechoic nodules or thickening indicative

of endometriotic lesions.

Visualizing the Process and Logic
To better understand the application of sonovaginography, the following diagrams illustrate the

experimental workflow and the comparative diagnostic pathways.
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Caption: Workflow of the Sonovaginography Procedure.
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Caption: Comparative Diagnostic Pathways for DIE.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1674034?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

